Cas no 796852-02-3 (b-methyl-3-Benzofuranethanol)

b-methyl-3-Benzofuranethanol structure
b-methyl-3-Benzofuranethanol structure
Product Name:b-methyl-3-Benzofuranethanol
CAS No:796852-02-3
MF:C11H12O2
MW:176.211783409119
CID:532474
Update Time:2024-01-30

b-methyl-3-Benzofuranethanol Chemical and Physical Properties

Names and Identifiers

    • b-methyl-3-Benzofuranethanol
    • 3-Benzofuranethanol, b-methyl-
    • 3-Benzofuranethanol, β-methyl-
    • Inchi: 1S/C11H12O2/c1-8(6-12)10-7-13-11-5-3-2-4-9(10)11/h2-5,7-8,12H,6H2,1H3
    • InChI Key: QTPQGNQNYRLMKK-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2C(C(C)CO)=C1

Computed Properties

  • Exact Mass: 176.084
  • Monoisotopic Mass: 176.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.4A^2

Experimental Properties

  • Density: 1.144±0.06 g/cm3(Predicted)
  • Boiling Point: 279.9±15.0 °C(Predicted)
  • pka: 14.73±0.10(Predicted)

b-methyl-3-Benzofuranethanol Related Literature

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd